Ethyl 6-chloro-5-methylpyrimidine-4-carboxylate

Specification

• CAS No.: 1232059-52-7
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: ethyl 6-chloro-5-methylpyrimidine-4-carboxylate
• Standard InChI: InChI=1S/C8H9ClN2O2/c1-3-13-8(12)6-5(2)7(9)11-4-10-6/h4H,3H2,1-2H3
• Standard InChI Key: CRWGVNPMHWCPJG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=NC=N1)Cl)C
• Canonical SMILES: CCOC(=O)C1=C(C(=NC=N1)Cl)C

Introduction

Ethyl 6-chloro-5-methylpyrimidine-4-carboxylate is a chemical compound with the molecular formula C8H9ClN2O2 and a molecular weight of 200.62 g/mol. It is classified as a pyrimidine derivative, which is a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals.

Chemical Identifiers

Identifier	Value
CAS Number	1232059-52-7
EC Number	843-721-3
PubChem CID	56592992
InChI Key	CRWGVNPMHWCPJG-UHFFFAOYSA-N

Synthesis and Applications

Ethyl 6-chloro-5-methylpyrimidine-4-carboxylate is synthesized through methods typical for pyrimidine derivatives, often involving condensation reactions or nucleophilic substitutions. It serves as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Hazard Information

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area).

Storage and Disposal

The compound should be stored in a cool, dry, well-ventilated area. Proper disposal should follow local regulations for hazardous waste.